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Introduction

Receptor-Interacting Protein Kinase 2 (RIPK2) is a critical signaling node in the innate immune
system. As a key downstream effector of the Nucleotide-binding Oligomerization Domain
(NOD)-like receptors, NOD1 and NOD2, RIPK2 plays a pivotal role in initiating inflammatory
responses to bacterial peptidoglycans.[1][2] Dysregulation of the NOD-RIPK2 signaling
pathway is implicated in a variety of inflammatory and autoimmune diseases, including Crohn's
disease, Blau syndrome, and sarcoidosis, making RIPK2 an attractive therapeutic target.[3]
RIPK2-IN-3 is an inhibitor of RIPK2 with a reported IC50 of 6.39 uM for the recombinant
truncated enzyme.[4][5] These application notes provide detailed protocols for utilizing RIPK2-
IN-3 as a reference compound in high-throughput screening (HTS) campaigns aimed at
identifying novel RIPK2 inhibitors.

RIPK2 Signaling Pathway

Upon recognition of bacterial peptidoglycan fragments, NOD1 or NOD2 oligomerizes and
recruits RIPK2 via a homotypic CARD-CARD interaction. This proximity induces RIPK2
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autophosphorylation and subsequent ubiquitination, creating a scaffold for the recruitment of
downstream signaling complexes, including TAK1 and the IKK complex.[2] Activation of these
complexes ultimately leads to the activation of NF-kB and MAPK pathways, culminating in the

production of pro-inflammatory cytokines.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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